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Compound of Interest

Compound Name: 3,5-Dichloro-2-hydrazinylpyridine

Cat. No.: B010981 Get Quote

An In-depth Technical Guide on the Safety and Handling of 3,5-Dichloro-2-hydrazinylpyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety protocols, handling procedures, and

experimental context for 3,5-Dichloro-2-hydrazinylpyridine (CAS No. 104408-23-3). The

information is intended to ensure its safe and effective use in research and development

environments. This compound is a valuable intermediate in synthetic chemistry, particularly in

the development of novel therapeutics.

Physicochemical and Hazard Data
Understanding the fundamental properties and hazards of 3,5-Dichloro-2-hydrazinylpyridine
is critical for its safe handling. The following tables summarize its key physicochemical data

and associated GHS hazard classifications.

Table 1: Physicochemical Properties of 3,5-Dichloro-2-hydrazinylpyridine
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Property Value Reference

CAS Number 104408-23-3 [1][2]

Molecular Formula C₅H₅Cl₂N₃ [1][2]

Molecular Weight 178.02 g/mol [1][2]

Appearance Solid [3]

Alternate Names
(3,5-Dichloro-pyridin-2-yl)-

hydrazine
[1]

Note: Some data for closely related compounds, such as 3-chloro-2-hydrazinopyridine, is used

as a proxy where specific data for the dichloro-variant is unavailable in the provided search

results.

Table 2: GHS Hazard and Precautionary Statements
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Classification Code Statement Reference

Hazard H302 Harmful if swallowed. [4]

H315 Causes skin irritation. [4]

H319
Causes serious eye

irritation.
[4]

H335
May cause respiratory

irritation.
[4][5]

Prevention P261

Avoid breathing

dust/fume/gas/mist/va

pours/spray.

[4][6]

P264
Wash skin thoroughly

after handling.
[4]

P270

Do not eat, drink or

smoke when using

this product.

[4]

P271

Use only outdoors or

in a well-ventilated

area.

[4][5]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[4][5]

Response P301+P317
IF SWALLOWED: Get

medical help.
[4][6]

P302+P352
IF ON SKIN: Wash

with plenty of water.
[4][6]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[4][6]
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P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[4][6]

Storage P403+P233

Store in a well-

ventilated place. Keep

container tightly

closed.

[4][5][6]

P405 Store locked up. [4][5][6]

Disposal P501

Dispose of

contents/container to

an appropriate

treatment and

disposal facility in

accordance with

applicable laws and

regulations.

[4][5][6]

Toxicology and Exposure Routes
Hydrazine derivatives can be toxic, with exposure affecting multiple organ systems.[7]

Inhalation is a primary concern, potentially causing respiratory irritation and systemic effects.[7]

Skin and eye contact can lead to serious irritation, while ingestion is harmful.[4] Chronic

exposure or high-dose acute exposure to hydrazines may pose risks to the hepatic and

neurological systems.[7]
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Routes of Exposure Potential Health Effects

3,5-Dichloro-2-hydrazinylpyridine

Inhalation

Ingestion

Skin/Eye Contact

Respiratory Irritation

Systemic Toxicity
(Hepatic, Neurological)

Skin & Eye Irritation
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Begin Work

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Chemical Fume Hood

Weigh and Handle Compound

Spill Occurs?

Follow Spill Protocol:
Evacuate, Ventilate, Clean

Yes

Decontaminate Glassware
and Work Surfaces

No

Dispose of Waste in
Sealed, Labeled Container

Remove PPE Properly

End Work
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Reactants

Process

2,3,5-Trichloropyridine

Reflux in
Polar Solvent (4-8h)

Hydrazine Hydrate

Cool & Filter Wash & Dry 3,5-Dichloro-2-hydrazinylpyridine

3,5-Dichloro-2-hydrazinylpyridine
(Key Intermediate)

Further Synthetic
Transformations

ORL-1 Antagonists

Therapeutic Potential
(e.g., Analgesics, Antidepressants)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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